Cas no 2227682-51-9 ((2S)-2-2-methoxy-5-(trifluoromethyl)phenyloxirane)

• Product Name: (2S)-2-2-methoxy-5-(trifluoromethyl)phenyloxirane
• CAS No: 2227682-51-9
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 6100073
• PubChem ID: 165676527
• Update Time: 2025-06-13

(2S)-2-2-methoxy-5-(trifluoromethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-2-methoxy-5-(trifluoromethyl)phenyloxirane
• 2227682-51-9
• (2S)-2-[2-methoxy-5-(trifluoromethyl)phenyl]oxirane
• EN300-1965355

• Inchi： 1S/C10H9F3O2/c1-14-8-3-2-6(10(11,12)13)4-7(8)9-5-15-9/h2-4,9H,5H2,1H3/t9-/m1/s1
• InChI Key： JUVAOMRGTPBLPM-SECBINFHSA-N
• SMILES： FC(C1C=CC(=C(C=1)[C@H]1CO1)OC)(F)F

Computed Properties

• Exact Mass: 218.05546401g/mol
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.8Ų

Additional information on (2S)-2-2-methoxy-5-(trifluoromethyl)phenyloxirane

Chemical Profile of (2S)-2-2-methoxy-5-(trifluoromethyl)phenyloxirane (CAS No. 2227682-51-9)

(2S)-2-2-methoxy-5-(trifluoromethyl)phenyloxirane, identified by the CAS number 2227682-51-9, is a significant compound in the field of pharmaceutical chemistry. This oxirane derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a methoxy group and a trifluoromethyl group on the phenyl ring imparts distinct electronic and steric properties, which are highly relevant in medicinal chemistry applications.

The compound belongs to the class of epoxides, which are known for their reactivity and utility in organic synthesis. Specifically, the stereochemistry at the chiral center (indicated by the (S) configuration) is crucial for its biological activity. In recent years, there has been growing interest in chiral epoxides due to their role as key intermediates in the development of enantiomerically pure drugs. The trifluoromethyl group, a common pharmacophore in modern drug design, enhances lipophilicity and metabolic stability, making such compounds attractive for further development.

Recent studies have highlighted the potential of (2S)-2-2-methoxy-5-(trifluoromethyl)phenyloxirane in the synthesis of novel therapeutic agents. For instance, researchers have explored its utility in generating complex heterocyclic frameworks, which are prevalent in many biologically active compounds. The oxirane ring can undergo various transformations, including ring-opening reactions with nucleophiles, which allows for the introduction of diverse functional groups. This flexibility makes it a versatile building block for drug discovery programs.

In addition to its synthetic utility, (2S)-2-2-methoxy-5-(trifluoromethyl)phenyloxirane has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to anti-inflammatory and anticancer therapies. The combination of the methoxy and trifluoromethyl substituents is known to influence both the pharmacokinetic and pharmacodynamic profiles of molecules. Further research is ongoing to elucidate the exact mechanisms by which these structural features contribute to biological efficacy.

The synthesis of (2S)-2-2-methoxy-5-(trifluoromethyl)phenyloxirane involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as asymmetric epoxidation and transition-metal-catalyzed reactions, have been employed to achieve high enantiomeric purity. These techniques are essential for producing pharmaceutical intermediates that meet stringent quality standards. The increasing demand for enantiomerically pure compounds underscores the importance of efficient synthetic routes in modern drug development.

From a regulatory perspective, compounds like (2S)-2-2-methoxy-5-(trifluoromethyl)phenyloxirane must undergo rigorous testing to ensure safety and efficacy before they can be used in clinical applications. Collaborative efforts between chemists, biologists, and regulatory experts are necessary to navigate the complex landscape of drug discovery and development. The integration of computational modeling and high-throughput screening techniques has accelerated the process of identifying promising candidates for further investigation.

The role of computational chemistry in optimizing synthetic pathways cannot be overstated. Molecular modeling tools have enabled researchers to predict the behavior of compounds like (2S)-2-2-methoxy-5-(trifluoromethyl)phenyloxirane under various conditions, thereby reducing experimental trial-and-error. This approach not only saves time but also minimizes waste, aligning with sustainable chemistry principles. As computational power continues to advance, its application in drug discovery is expected to grow even further.

The future prospects for (2S)-2-2-methoxy-5-(trifluoromethyl)phenyloxirane and its derivatives remain promising. Ongoing research aims to explore new synthetic strategies and expand its applications in medicinal chemistry. By leveraging cutting-edge technologies and interdisciplinary collaboration, scientists are poised to unlock new therapeutic possibilities with this versatile compound.